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Compound of Interest

Compound Name: 3,3'-Diindolylmethane

Cat. No.: B526164 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 3,3'-Diindolylmethane (DIM), ensuring compliance with safety regulations and

environmental protection. This procedure is intended for researchers, scientists, and drug

development professionals handling this compound in a laboratory setting.

Hazard Identification and Safety Summary
3,3'-Diindolylmethane is classified as a hazardous chemical.[1] It is crucial to handle this

compound with appropriate care to avoid exposure and environmental contamination. Key

hazards include:

Skin Irritation (Category 2): Causes skin irritation.[1][2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[1][2]

Respiratory Irritation (Category 3): May cause respiratory tract irritation.[1][2]

Aquatic Hazard (Chronic 4): May cause long-lasting harmful effects to aquatic life.[2]

Due to these hazards, 3,3'-Diindolylmethane should not be disposed of as common

household garbage or released into the sewage system or the environment.[1]

Physical and Chemical Properties
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A summary of the quantitative data for 3,3'-Diindolylmethane is provided below. This

information is critical for safe handling and storage.

Property Value

CAS Number 1968-05-4[1][3]

Molecular Formula C₁₇H₁₄N₂[4][5]

Molecular Weight 246.3 g/mol [4][5]

Appearance Crystalline solid or off-white powder.[3][4][5]

Melting Point 164-168 °C[3][5]

Solubility

Soluble in DMSO (~30 mg/ml), DMF (~30

mg/ml), and ethanol (~15 mg/ml).[4] Sparingly

soluble in aqueous buffers and considered

insoluble in water.[4]

Partition Coefficient log Pow: 4.439[1][3]

Storage Temperature
-20°C[4] or in a dry, cool, and well-ventilated

place.[1]

Detailed Disposal Protocol
The disposal of 3,3'-Diindolylmethane must be handled as a regulated hazardous waste

stream. The following step-by-step protocol outlines the procedure from waste generation to

final disposal.

Step 1: Waste Characterization

Based on its GHS classification for skin, eye, and respiratory irritation, as well as its chronic

aquatic toxicity, 3,3'-Diindolylmethane must be managed as a hazardous chemical waste.

[1][2] Chemical waste generators are responsible for determining if a discarded chemical is

classified as hazardous waste and must consult local, regional, and national regulations for

complete classification.[1]

Step 2: Required Personal Protective Equipment (PPE)
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Before handling DIM waste, ensure the following PPE is worn:

Eye/Face Protection: Safety glasses with side-shields conforming to EN 166 or NIOSH-

approved safety goggles.[1][2]

Skin Protection: Handle with appropriate chemical-resistant gloves (inspect before use)

and wear a lab coat or other protective clothing to prevent skin exposure.[1][2]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if dust formation is likely or if irritation is experienced.[1] All handling of the

powder should occur in a well-ventilated area, preferably a chemical fume hood.[1][2]

Step 3: Waste Collection and Containment

Solid Waste: Collect solid DIM waste (e.g., expired product, contaminated spill materials) by

carefully sweeping or shoveling it into a suitable, clearly labeled container with a secure lid.

[1] Avoid actions that generate dust.[1]

Contaminated Labware: Disposable items (gloves, pipette tips, bench paper) that are grossly

contaminated with DIM should be collected in a sealed, leak-proof container or bag and

treated as hazardous waste.[6]

Solutions: Solutions containing DIM should be collected in a dedicated, compatible, and

leak-proof liquid waste container. Do not mix with incompatible waste streams such as strong

oxidizing agents or acids.[1]

Step 4: Labeling the Waste Container

All containers used for chemical waste must be clearly labeled with the words "Hazardous

Waste".[7]

The label must also include:

A clear description of the contents (e.g., "3,3'-Diindolylmethane Waste," "Solid waste

contaminated with 3,3'-Diindolylmethane").
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An indication of the specific hazards (e.g., Irritant, Environmental Hazard) using GHS

pictograms, NFPA diamonds, or other recognized warning symbols.[7]

The date when waste was first added to the container (accumulation start date).

Step 5: On-Site Storage (Satellite Accumulation)

Store the sealed and labeled hazardous waste container in a designated Satellite

Accumulation Area (SAA).[7][8]

The SAA must be at or near the point of waste generation and under the control of laboratory

personnel.[7][9]

Keep the waste container closed at all times except when adding waste.[8]

Ensure the total amount of hazardous waste in the SAA does not exceed regulatory limits

(typically 55 gallons).[7][9]

Step 6: Final Disposal

Do not attempt to dispose of the waste down the drain or in the regular trash.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste.[8]

The waste will be transported by a licensed hazardous waste contractor to a permitted

Treatment, Storage, and Disposal Facility (TSDF) in accordance with all federal, state, and

local regulations.[7][10]

Disposal Process Visualization
The logical workflow for the proper disposal of 3,3'-Diindolylmethane is illustrated below.
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Caption: Disposal workflow for 3,3'-Diindolylmethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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